7-hydroxy-8-[3-(2-thienyl)acryloyl]-2H-chromen-2-one

• Molecular Formula: C16H10O4S
• Molecular Weight: 298.3 g/mol
• IUPAC Name: 7-hydroxy-8-[(Z)-3-thiophen-2-ylprop-2-enoyl]chromen-2-one
• InChI: InChI=1S/C16H10O4S/c17-12-6-3-10-4-8-14(19)20-16(10)15(12)13(18)7-5-11-2-1-9-21-11/h1-9,17H/b7-5-
• InChI Key: YIEQCEHJISSTDA-ALCCZGGFSA-N
• Isomeric SMILES: C1=CSC(=C1)/C=C\C(=O)C2=C(C=CC3=C2OC(=O)C=C3)O
• SMILES: C1=CSC(=C1)C=CC(=O)C2=C(C=CC3=C2OC(=O)C=C3)O

Description

7-hydroxy-8-[3-(2-thienyl)acryloyl]-2H-chromen-2-one, also known as STO-609, is a small molecule inhibitor that has been used extensively in scientific research. This compound has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for studying various cellular processes. In

Mechanism of Action

7-hydroxy-8-[3-(2-thienyl)acryloyl]-2H-chromen-2-one inhibits CaMKK by binding to the ATP-binding site of the enzyme. This prevents the enzyme from phosphorylating its downstream targets, including AMP-activated protein kinase (AMPK) and Ca2+/calmodulin-dependent protein kinase IV (CaMKIV). This leads to a decrease in cellular energy metabolism and an increase in cell death.
Biochemical and Physiological Effects
7-hydroxy-8-[3-(2-thienyl)acryloyl]-2H-chromen-2-one has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit glucose uptake and metabolism in skeletal muscle cells, which may have implications for the treatment of type 2 diabetes. 7-hydroxy-8-[3-(2-thienyl)acryloyl]-2H-chromen-2-one has also been shown to induce autophagy, a process by which cells recycle damaged or dysfunctional organelles and proteins. This may have implications for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Finally, 7-hydroxy-8-[3-(2-thienyl)acryloyl]-2H-chromen-2-one has been shown to induce cell death in various cancer cell lines, suggesting that it may have potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

7-hydroxy-8-[3-(2-thienyl)acryloyl]-2H-chromen-2-one has several advantages for lab experiments. It is a specific inhibitor of CaMKK, which allows for the selective study of this enzyme and its downstream targets. It is also a small molecule inhibitor, which allows for easy delivery to cells and tissues. However, 7-hydroxy-8-[3-(2-thienyl)acryloyl]-2H-chromen-2-one has some limitations for lab experiments. It has a relatively short half-life, which may limit its effectiveness in long-term experiments. It also has a relatively low potency, which may require high concentrations of the compound to achieve a desired effect.

Future Directions

There are several future directions for the use of 7-hydroxy-8-[3-(2-thienyl)acryloyl]-2H-chromen-2-one in scientific research. One potential direction is the study of the role of CaMKK in the regulation of mitochondrial function and energy metabolism. Another potential direction is the use of 7-hydroxy-8-[3-(2-thienyl)acryloyl]-2H-chromen-2-one as a tool to study the role of autophagy in neurodegenerative diseases. Finally, 7-hydroxy-8-[3-(2-thienyl)acryloyl]-2H-chromen-2-one may have potential as an anticancer agent, and future research may focus on optimizing its potency and efficacy in cancer cells.
Conclusion
In conclusion, 7-hydroxy-8-[3-(2-thienyl)acryloyl]-2H-chromen-2-one is a small molecule inhibitor that has been used extensively in scientific research. It has a wide range of biochemical and physiological effects and has been used to study various cellular processes. 7-hydroxy-8-[3-(2-thienyl)acryloyl]-2H-chromen-2-one has several advantages for lab experiments, but also has some limitations. Future research may focus on the role of CaMKK in mitochondrial function and energy metabolism, the role of autophagy in neurodegenerative diseases, and the potential use of 7-hydroxy-8-[3-(2-thienyl)acryloyl]-2H-chromen-2-one as an anticancer agent.

Synthesis Methods

7-hydroxy-8-[3-(2-thienyl)acryloyl]-2H-chromen-2-one is synthesized by reacting 7-hydroxycoumarin with 2-thienylacrylic acid in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The reaction is typically carried out in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at room temperature. The resulting product is purified by column chromatography or recrystallization to obtain pure 7-hydroxy-8-[3-(2-thienyl)acryloyl]-2H-chromen-2-one.

Scientific Research Applications

7-hydroxy-8-[3-(2-thienyl)acryloyl]-2H-chromen-2-one has been widely used in scientific research as a tool to study various cellular processes. It is a specific inhibitor of Ca2+/calmodulin-dependent protein kinase kinase (CaMKK), which is a key regulator of energy metabolism and cell survival. 7-hydroxy-8-[3-(2-thienyl)acryloyl]-2H-chromen-2-one has been used to study the role of CaMKK in various cellular processes, including glucose metabolism, autophagy, and cell death.